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Compound of Interest

Compound Name: 6-iodo-6H-quinazolin-4-one

Cat. No.: B15134311 Get Quote

An In-depth Technical Guide on the Physicochemical Properties of 6-iodo-6H-quinazolin-4-
one

This technical guide provides a comprehensive overview of the physicochemical properties,

synthesis, and biological significance of 6-iodo-6H-quinazolin-4-one. The information is

intended for researchers, scientists, and professionals involved in drug development and

medicinal chemistry.

Core Physicochemical Properties
6-Iodo-6H-quinazolin-4-one, identified by its CAS number 16064-08-7, is a quinazolinone

derivative that serves as a crucial building block in pharmaceutical synthesis.[1] Its physical

and chemical characteristics are fundamental to its application and handling in a laboratory

setting.

Quantitative Data Summary
The key physicochemical properties of 6-iodo-6H-quinazolin-4-one are summarized in the

table below for easy reference and comparison.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15134311?utm_src=pdf-interest
https://www.benchchem.com/product/b15134311?utm_src=pdf-body
https://www.benchchem.com/product/b15134311?utm_src=pdf-body
https://www.benchchem.com/product/b15134311?utm_src=pdf-body
https://www.benchchem.com/product/b15134311?utm_src=pdf-body
https://www.nbinno.com/article/pharmaceutical-intermediates/the-role-of-6-iodo-4h-quinazolinone-in-modern-pharmaceutical-synthesis-gb
https://www.benchchem.com/product/b15134311?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15134311?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

CAS Number 16064-08-7 [1][2][3][4]

Molecular Formula C₈H₅IN₂O [2][3][4][5]

Molecular Weight 272.04 g/mol [2][3][4][6]

Melting Point 271°C to 274°C [1][2][3]

Boiling Point 401.0 ± 47.0 °C (Predicted) [3][4][7]

Density 2.11 ± 0.1 g/cm³ (Predicted) [3][4]

pKa 1.00 ± 0.20 (Predicted) [3][4]

Appearance

White to off-white or light

yellow to brown powder/solid.

[1][2][4][8]

[1][2][4][8]

Solubility

Slightly soluble in DMSO and

Methanol (may require

heating).[3][4]

[3][4]

Storage Conditions

Store in a dark place, sealed in

a dry environment at room

temperature.[3][4][6]

[3][4][6]

Experimental Protocols
The synthesis of 6-iodo-6H-quinazolin-4-one is a critical process for its use as a

pharmaceutical intermediate. Below are detailed methodologies derived from cited literature.

Synthesis from 2-Amino-5-iodobenzoic Acid
A common and high-yield method for synthesizing 6-iodo-6H-quinazolin-4-one involves the

reaction of 2-amino-5-iodobenzoic acid with an orthoformate.

Reactants: 2-amino-5-iodobenzoic acid and trimethyl orthoformate.[3][4]

Solvent: Acetonitrile is used as the reaction solvent.[3][4]
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Procedure: The synthesis is carried out by reacting 2-amino-5-iodobenzoic acid with

trimethyl orthoformate in acetonitrile. Following the completion of the reaction, a post-

processing step is performed to isolate the final product.

Yield: This method has been reported to achieve a high yield of 94%.[3][4]

The workflow for this synthesis is illustrated in the diagram below.

Experimental Workflow: Synthesis of 6-iodo-6H-quinazolin-4-one

2-Amino-5-iodobenzoic Acid

Reaction Mixture

Trimethyl Orthoformate Acetonitrile (Solvent)

Post-Processing
(Isolation & Purification)

Reaction Completion

6-iodo-6H-quinazolin-4-one

Final Product

Click to download full resolution via product page

Synthesis of 6-iodo-6H-quinazolin-4-one.

Biological Significance and Applications
6-Iodo-6H-quinazolin-4-one is not just a laboratory chemical; it is a pivotal intermediate in the

creation of life-saving medications.
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Role as a Lapatinib Intermediate
The primary application of 6-iodo-6H-quinazolin-4-one is as a precursor in the multi-step

synthesis of Lapatinib.[1][9] Lapatinib is a dual tyrosine kinase inhibitor used in targeted cancer

therapies, particularly for certain types of breast cancer.[1] The consistent quality and purity of

6-iodo-6H-quinazolin-4-one are therefore paramount as they directly influence the efficacy

and safety of the final active pharmaceutical ingredient (API).[1]

Logical Relationship: Pharmaceutical Intermediate Role

Synthesis Pathway

Therapeutic Application

6-iodo-6H-quinazolin-4-one
(Key Intermediate)

Multi-Step Chemical Synthesis

Lapatinib
(API)

Targeted Cancer Therapy

Used In

Click to download full resolution via product page

Role as a key intermediate in Lapatinib synthesis.

Quinazolinones in Medicinal Chemistry
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The quinazolinone scaffold, to which this compound belongs, is of significant interest in

medicinal chemistry due to its broad range of pharmacological activities.[1][10] Researchers

are actively exploring quinazolinone derivatives for various therapeutic applications. For

instance, certain quinazolin-4-ones have been identified as inhibitors of the Hypoxia-inducible

factor-1α (HIF-1α) signaling pathway, which is relevant in oncology as it is often upregulated in

tumor cells.[11] The availability of intermediates like 6-iodo-6H-quinazolin-4-one facilitates the

synthesis of novel drug candidates and the investigation of new therapeutic pathways.[1]

The general HIF-1 signaling pathway, which can be targeted by some quinazolinone

derivatives, is outlined below.

Simplified HIF-1α Signaling Pathway

Normal Oxygen Levels
(Normoxia)

HIF-1α Degradation
(via pVHL-mediated pathway)

Low Oxygen Levels
(Hypoxia)

HIF-1α Accumulation

HIF-1 Dimerization
(HIF-1α + HIF-1β)

Quinazolinone Inhibitors
(Potential Target)

Inhibition

HIF-1β
(Constitutively expressed)

Binds to HRE
(Hypoxia-Response Element)

Target Gene Activation
(e.g., VEGF)
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HIF-1α pathway, a target for some quinazolinones.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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